Cas no 1219157-77-3 (1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride)

• Product Name: 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• CAS No: 1219157-77-3
• MF: C₂₂H₃₂Cl₂N₂O₂
• MW: 427.407684326172
• CID: 6295475
• PubChem ID: 16807015
• Update Time: 2025-05-26

1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• F1125-0020
• 1-(4-phenylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride
• 1-(4-phenylpiperazin-1-yl)-3-(2-propan-2-ylphenoxy)propan-2-ol;dihydrochloride
• 1219157-77-3
• 1-(2-isopropylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride
• AKOS026679029
• VU0494174-1

• Inchi： 1S/C22H30N2O2.2ClH/c1-18(2)21-10-6-7-11-22(21)26-17-20(25)16-23-12-14-24(15-13-23)19-8-4-3-5-9-19;;/h3-11,18,20,25H,12-17H2,1-2H3;2*1H
• InChI Key： QEVBUZJKKINGSQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(COC1C=CC=CC=1C(C)C)CN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 426.1840837g/mol
• Monoisotopic Mass: 426.1840837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride

Introduction to 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride (CAS No: 1219157-77-3)

The compound 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride, identified by its CAS number 1219157-77-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and drug development pipelines. The structural framework of this molecule incorporates key pharmacophoric elements that contribute to its unique pharmacological profile, positioning it as a potential candidate for further exploration in therapeutic applications.

At the core of the molecular structure lies a 4-phenylpiperazine moiety, a scaffold widely recognized for its role in medicinal chemistry due to its ability to interact with various biological targets. The presence of this group in 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride suggests potential interactions with neurotransmitter receptors, particularly those involved in the central nervous system. This is further complemented by the phenoxypropanol side chain, which introduces additional functional groups capable of modulating biological pathways. The dihydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action for such compounds with greater precision. Studies indicate that molecules containing the 4-phenylpiperazine core often exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative disorders. The specific substitution pattern in 1-(4-phenylpiperazin-1-yl)-3-2-(propan-2-yl)phenoxypropan-2-ol dihydrochloride, particularly the 2-(propan-2-yl)phenoxy group, may confer selectivity for certain receptor subtypes, thereby minimizing off-target effects. This selectivity is a critical factor in the development of safer and more effective pharmaceutical agents.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial assays suggest that it may possess agonist or antagonist activity at various receptor sites, depending on the specific context. For instance, interactions with serotonin receptors (5-HT receptors) are of particular interest, as these receptors are implicated in mood regulation and cognitive functions. The dual functionality provided by the combination of 4-phenylpiperazine and phenoxypropanol moieties allows for a nuanced approach to modulating neuronal signaling pathways. Such dual action could be particularly beneficial in treating complex neurological disorders where multiple mechanisms are involved.

The synthesis of 1-(4-phenylpiperazin-1-y l)-3 - 2 - ( propan - 2 - y l ) phenoxypropan - 2 - ol dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4 - phenylpiperazine ring typically involves reductive amination or nucleophilic substitution reactions, while the attachment of the phenoxypropanol group necessitates careful selection of coupling reagents and catalysts. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both cost and environmental impact. This is increasingly important as pharmaceutical companies strive to adopt greener chemistry principles.

The pharmacokinetic properties of this compound are also under investigation. Data from preliminary studies suggest that it exhibits moderate solubility in water and lipids, which is favorable for oral administration. The dihydrochloride salt form enhances bioavailability by improving solubility and ensuring better dissolution rates in physiological fluids. Additionally, metabolic stability appears to be favorable, with preliminary data indicating that major metabolites do not significantly alter the pharmacological activity of the parent compound. These attributes make it an attractive candidate for further development into a therapeutic agent.

From a regulatory perspective, the development of new pharmaceutical compounds like 1-(4 - phenyl piperazin - 1 - y l ) - 3 - 2 - ( pro pan - 2 - y l ) pheno xy pro pan - 2 - ol di hydrochlor ide must navigate stringent guidelines set forth by global health authorities such as the FDA and EMA. Preclinical safety studies are essential to assess potential toxicity profiles before human trials can commence. These studies often involve acute toxicity tests, chronic toxicity evaluations, and genotoxicity assessments to ensure that the compound is safe for human use under controlled conditions. The outcomes of these studies will provide critical insights into whether this molecule progresses into clinical development.

The role of this compound within broader therapeutic strategies cannot be overstated. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that target specific pathological processes with high precision. The integration of computational biology with traditional wet-lab experimentation has accelerated the discovery pipeline for novel therapeutics like 1-(4 - phen y lpiperazin - 1 - y l ) - 3 - 2 -( pro pan - 2 y l ) pheno xy pro pan - 2 ol di hydroch lor ide . Its unique structural features position it as a valuable tool for researchers studying conditions ranging from psychiatric disorders to neurodegenerative diseases.

In conclusion,1-(4 phen y lpiperazin 1 yl)3 2(pro pan 22y l)pheno xy pro pan22ol di hydroch lor ide CAS No:1219157773 represents a compelling example of how structural innovation can lead to novel pharmacological entities with significant therapeutic potential . Further research is warranted to fully elucidate its mechanism(s)of action ,optimize its pharmacokinetic profile ,and assess its clinical utility . As advancements continuein drug discovery technologies ,this compound serves as an illustrative case studyof how interdisciplinary approaches can yield promising candidatesfor future therapeutics . p >